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For Researchers, Scientists, and Drug Development Professionals: An Objective Performance

Comparison

In the realm of pharmaceutical and environmental analysis, accurate and reliable determination

of Total Carbon (TC) and Total Nitrogen (TN) is paramount. The multi N/C 2300 series from

Analytik Jena, utilizing a high-temperature catalytic combustion method, is a cornerstone

instrument for these applications. This guide provides a comprehensive cross-validation of the

multi N/C 2300's performance against established alternative analytical techniques, supported

by experimental data and detailed methodologies.

Executive Summary
The multi N/C 2300, based on high-temperature combustion, demonstrates robust and reliable

performance for both Total Carbon and Total Nitrogen analysis across a variety of sample

matrices. When cross-validated with traditional methods such as UV/Persulfate oxidation for

TOC and the Kjeldahl method for TN, the multi N/C 2300 offers significant advantages in terms

of sample throughput, automation, and the ability to handle particle-rich samples. While all

methods show good correlation, the choice of technique may depend on the specific

application, sample matrix, and regulatory requirements.
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The multi N/C 2300 employs a high-temperature combustion method (up to 950°C) to oxidize

all organic compounds to CO2, which is then detected by a non-dispersive infrared (NDIR)

detector.[1] This is in contrast to the wet chemical oxidation method, which typically uses a

combination of UV radiation and a chemical oxidant like sodium persulfate to convert organic

carbon to CO2.[2]
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Parameter
Multi N/C 2300
(High-Temperature
Combustion)

UV/Persulfate
Oxidation

Key
Considerations

Oxidation Efficiency

High, effective for a

wide range of organic

compounds, including

particulates and high-

molecular-weight

compounds.[3]

Efficient for clean

water matrices; may

have lower recovery

for complex, hard-to-

oxidize compounds

and samples with high

salt or particulate

content.[3]

High-temperature

combustion is

generally more robust

for challenging

matrices.

Analysis Time

Typically faster, with

analysis times often

under 4 minutes per

sample.

Can be longer, with

some methods

requiring more than 4

minutes, especially for

difficult-to-oxidize

compounds.[4]

The multi N/C 2300's

automated features

can lead to higher

sample throughput.

Sample Matrix

Tolerance

Excellent for particle-

rich and oily samples

due to direct injection

technology.[2]

Best suited for clean

water samples like

drinking water and

ultra-pure water; not

recommended for

seawater or samples

with significant

particulates without

pre-treatment.[2]

The multi N/C 2300's

design minimizes

blockages and

carryover with

complex samples.[2]

Low-Level Detection

Capable of low ppb

detection, suitable for

pharmaceutical and

environmental

applications.

Excellent for ultra-

pure water

applications due to

very low background

carbon levels.[2]

Both methods can

achieve the low

detection limits

required for many

applications.

Experimental Protocols
Multi N/C 2300 (High-Temperature Combustion Method)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.inycom.es/sites/default/files/productos-tienda-pdf/catalago-toc-serie-multi-nc-analytik-jena-en.pdf
https://www.inycom.es/sites/default/files/productos-tienda-pdf/catalago-toc-serie-multi-nc-analytik-jena-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/12636/walker.pdf
https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.analytik-jena.com/products/chemical-analysis/toc-tnb-analysis/toc-tnb-htco/multi-n-c-2300-series/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Aqueous samples are typically placed directly into autosampler vials.

For Non-Purgeable Organic Carbon (NPOC) analysis, the sample is acidified (e.g., with HCl

to pH < 2) and sparged with a carrier gas to remove inorganic carbon.[5]

Injection: A defined sample volume is injected directly into the combustion tube via a septum-

free injection system.[2]

Combustion: The sample is combusted at high temperatures (e.g., 750°C - 950°C) in the

presence of a catalyst (e.g., platinum-based) and a pure oxygen stream, converting all

carbon to CO2.[1]

Detection: The resulting CO2 is carried to a non-dispersive infrared (NDIR) detector for

quantification.[6]

UV/Persulfate Oxidation Method

Sample Preparation: Similar to the combustion method, samples are placed in vials. For

NPOC, acidification and sparging are performed.

Oxidation: A chemical oxidant (e.g., sodium persulfate) is added to the sample, which is then

exposed to UV radiation in a reactor. The combination of the oxidant and UV light breaks

down organic compounds into CO2.[2]

Detection: The generated CO2 is purged from the sample and measured by an NDIR

detector.
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Comparison of TOC analysis workflows.

Total Nitrogen (TN) Analysis: Multi N/C 2300 vs.
Kjeldahl Method
The multi N/C 2300 determines Total Nitrogen by converting all nitrogen compounds to nitrogen

monoxide (NO) during high-temperature combustion, followed by detection using a

chemiluminescence (CLD) or electrochemical detector (ChD).[2] The traditional Kjeldahl

method involves the digestion of the sample with concentrated sulfuric acid to convert organic

nitrogen to ammonium sulfate, followed by distillation and titration.

Data Presentation: Performance Comparison
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Parameter
Multi N/C 2300
(Combustion
Method)

Kjeldahl Method
Key
Considerations

Analytes Measured

Measures total bound

nitrogen (TNb),

including organic

nitrogen, ammonia,

nitrates, and nitrites.

Primarily measures

organic nitrogen and

ammonia (Total

Kjeldahl Nitrogen -

TKN). Does not

typically measure

nitrate or nitrite unless

modified.

The combustion

method provides a

more comprehensive

measure of total

nitrogen in a single

run.

Analysis Time

Significantly faster,

with analysis times of

a few minutes per

sample.[7]

Time-consuming and

labor-intensive, often

taking over an hour

per sample.[7]

The multi N/C 2300

offers a major

advantage in sample

throughput.

Automation

Fully automated from

sample injection to

result generation.[2]

Can be semi-

automated, but still

requires significant

manual sample

handling and

preparation.

Automation reduces

operator error and

improves

reproducibility.

Chemical Usage

Uses carrier gases

(e.g., oxygen) and a

catalyst.

Requires

concentrated sulfuric

acid, a catalyst, and

sodium hydroxide,

posing safety and

disposal concerns.[7]

The combustion

method is generally

considered safer and

more environmentally

friendly.

Precision Demonstrates high

precision and

reproducibility.

Can achieve good

precision, but is more

susceptible to

operator variability.

A study comparing

combustion and

Kjeldahl methods for

animal feed found

similar repeatability,

though the

combustion method

showed better inter-
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laboratory

reproducibility.[7][8]

Experimental Protocols
Multi N/C 2300 (Combustion Method for TN)

Sample Preparation: Aqueous samples are placed directly into autosampler vials.

Injection: A defined sample volume is injected into the combustion tube.

Combustion: The sample is combusted at high temperatures in an oxygen-rich atmosphere,

converting all nitrogen compounds to nitrogen monoxide (NO).

Detection: The NO gas is detected by a chemiluminescence detector (CLD), which measures

the light emitted from the reaction of NO with ozone.

Kjeldahl Method

Digestion: The sample is heated with concentrated sulfuric acid and a catalyst (e.g., copper

sulfate) to convert organic nitrogen to ammonium sulfate.

Distillation: The digested sample is made alkaline with sodium hydroxide, and the liberated

ammonia is distilled into a receiving solution (e.g., boric acid).

Titration: The amount of ammonia in the receiving solution is determined by titration with a

standard acid solution.

Logical Relationships of Analytical Methods
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Comparison of TN analysis methodologies.

Conclusion
The Analytik Jena multi N/C 2300, with its high-temperature catalytic combustion technology,

offers a robust, efficient, and highly automated solution for Total Carbon and Total Nitrogen

analysis. Cross-validation with alternative techniques demonstrates that while traditional

methods like UV/Persulfate oxidation and Kjeldahl are effective for specific applications, the

multi N/C 2300 provides a more versatile and high-throughput platform, particularly for

laboratories handling a wide variety of sample matrices, including those with high particulate

content. The choice of analytical technique should be guided by the specific requirements of

the application, sample characteristics, and desired level of automation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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